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Compound of Interest

Compound Name: Aloesone

CAS No.: 40738-40-7

Cat. No.: B1238188

Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. This guide provides a comprehensive overview of the recommended procedures

for the safe disposal of Aloesone, a bioactive chromone compound. Adherence to these

guidelines is essential to minimize risks and ensure compliance with safety regulations.

Aloesone, a compound noted for its antioxidant and anti-inflammatory properties, requires

careful handling throughout its lifecycle, including its ultimate disposal.[1][2][3] The following

procedures are based on general principles of chemical waste management and should be

adapted to comply with all applicable local, state, and federal regulations.

Key Properties of Aloesone
A summary of the key physicochemical properties of Aloesone is provided in the table below to

inform safe handling and disposal practices. Notably, Aloesone is insoluble in water.[1]
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Property Value Reference

Molecular Formula C₁₃H₁₂O₄ [4]

Molecular Weight 232.23 g/mol [4]

Appearance Solid (assumed)

Water Solubility Insoluble [1]

logP 1.456 [5]

IUPAC Name
7-hydroxy-5-methyl-2-(2-

oxopropyl)chromen-4-one
[4]

Hazard Assessment
While a specific Safety Data Sheet (SDS) for Aloesone is not readily available, the SDS for the

related compound Aloesin indicates that it is "Harmful if swallowed" and "Very toxic to aquatic

life with long lasting effects."[6] Given the structural similarity, it is prudent to handle Aloesone
with the same level of caution and to prevent its release into the environment.

Step-by-Step Disposal Protocol for Aloesone
This protocol outlines the necessary steps for the proper disposal of Aloesone waste, including

pure compound, contaminated materials, and solutions.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, gloves, and a lab coat, when

handling Aloesone waste.

2. Waste Segregation:

Do not mix Aloesone waste with non-hazardous waste.

Segregate waste into the following categories:

Solid Aloesone Waste: Unused or expired pure compound, contaminated consumables

(e.g., weigh boats, filter paper).
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Liquid Aloesone Waste: Solutions containing Aloesone. Note that Aloesone is insoluble

in water.[1] Organic solvents used to dissolve Aloesone should be disposed of as

hazardous organic waste.

Sharps: Contaminated needles, syringes, or broken glass.

3. Waste Containment:

Solid Waste:

Collect in a clearly labeled, sealable, and chemically compatible container.

The label should include "Hazardous Waste," "Aloesone," and the primary hazard (e.g.,

"Ecotoxic," "Harmful if Swallowed").

Liquid Waste:

Collect in a sealed, leak-proof, and chemically compatible container.

Do not overfill containers; leave at least 10% headspace to allow for expansion.

The container must be clearly labeled with "Hazardous Waste," the name of the solvent,

"Aloesone," and the associated hazards.

Sharps:

Place in a designated, puncture-proof sharps container.

4. Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

Ensure containers are tightly sealed to prevent leaks or spills.

5. Disposal Procedure:
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All Aloesone waste must be disposed of through an approved hazardous waste disposal

facility.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for waste

pickup and disposal.

Provide the EHS office with a complete and accurate description of the waste.

6. Decontamination:

Decontaminate any surfaces or equipment that have come into contact with Aloesone using

an appropriate solvent and cleaning procedure.

Dispose of all cleaning materials as hazardous waste.

Experimental Workflow for Aloesone Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Aloesone waste in a laboratory setting.
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Disclaimer: The information provided in this guide is intended for informational purposes only

and is based on general chemical safety principles. It is not a substitute for a thorough

understanding of and compliance with all applicable local, state, and federal regulations

governing chemical waste disposal. Always consult your institution's Environmental Health and

Safety (EHS) office for specific guidance and procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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